Cas no 1694798-30-5 (5-(2-cyclopropylethoxy)-3-methylpentane-1-sulfonyl chloride)

• Product Name: 5-(2-cyclopropylethoxy)-3-methylpentane-1-sulfonyl chloride
• CAS No: 1694798-30-5
• MF: C₁₁H₂₁ClO₃S
• MW: 268.800641775131
• CID: 6537667
• PubChem ID: 106206662
• Update Time: 2025-05-20

5-(2-cyclopropylethoxy)-3-methylpentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-cyclopropylethoxy)-3-methylpentane-1-sulfonyl chloride
• 1694798-30-5
• EN300-1144671

• Inchi： 1S/C11H21ClO3S/c1-10(6-9-16(12,13)14)4-7-15-8-5-11-2-3-11/h10-11H,2-9H2,1H3
• InChI Key： FEWIOCVKGMNZFZ-UHFFFAOYSA-N
• SMILES： ClS(CCC(C)CCOCCC1CC1)(=O)=O

Computed Properties

• Exact Mass: 268.0899934g/mol
• Monoisotopic Mass: 268.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-(2-cyclopropylethoxy)-3-methylpentane-1-sulfonyl chloride

5-(2-Cyclopropylethoxy)-3-Methylpentane-1-Sulfonyl Chloride: A Comprehensive Overview

The compound 5-(2-cyclopropylethoxy)-3-methylpentane-1-sulfonyl chloride, with the CAS number 1694798-30-5, is a highly specialized organic chemical that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is notable for its unique structure, which combines a sulfonyl chloride group with a cyclopropyl-substituted ether moiety. The presence of the cyclopropane ring introduces interesting electronic and steric properties, making this compound a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of 5-(2-cyclopropylethoxy)-3-methylpentane-1-sulfonyl chloride in the synthesis of advanced materials, particularly in the development of high-performance polymers and biocompatible coatings. Researchers have demonstrated that this compound can serve as an effective precursor for the formation of robust polymer networks, which exhibit exceptional thermal stability and mechanical strength. These properties make it a promising candidate for applications in aerospace, automotive industries, and medical devices.

The synthesis of 5-(2-cyclopropylethoxy)-3-methylpentane-1-sulfonyl chloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the preparation of the cyclopropyl ether intermediate and subsequent sulfonation to introduce the sulfonyl chloride group. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of physical properties, this compound exhibits a melting point of approximately 45°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its use in solution-based reactions. The compound's stability under various storage conditions has also been thoroughly investigated, with results indicating that it remains stable for extended periods when stored in dry, inert environments.

The application of 5-(2-cyclopropylethoxy)-3-methylpentane-1-sulfonyl chloride extends beyond material science into the realm of pharmaceuticals. Emerging research suggests that this compound could serve as an intermediate in the synthesis of bioactive molecules, potentially leading to novel drug candidates with enhanced pharmacokinetic profiles. Its ability to participate in nucleophilic substitution reactions makes it particularly useful in medicinal chemistry.

From an environmental standpoint, the ecological impact of this compound has been a topic of recent interest. Studies have shown that under controlled conditions, it undergoes rapid biodegradation, minimizing its persistence in natural ecosystems. This attribute aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, 5-(2-cyclopropylethoxy)-3-methylpentane-1-sulfonyl chloride, CAS number 1694798-30-5, represents a versatile and innovative chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and industrial development.